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N-Acetyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline

Name: N-Acetyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline
Brand: Smolecule
SKU: S7704664
Rating: 4.5 (4 reviews)

Catalog No.

S7704664

CAS No.

M.F

C13H17NO

M. Wt

203.28 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-Acetyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

N-Acetyl-4,4-dimethyl-1,2,3,4-tetrahydroquinoline

IUPAC Name

1-(4,4-dimethyl-2,3-dihydroquinolin-1-yl)ethanone

Molecular Formula

C13H17NO

Molecular Weight

203.28 g/mol

InChI

InChI=1S/C13H17NO/c1-10(15)14-9-8-13(2,3)11-6-4-5-7-12(11)14/h4-7H,8-9H2,1-3H3

InChI Key

TXSFXZWERZRCQK-UHFFFAOYSA-N

SMILES

CC(=O)N1CCC(C2=CC=CC=C21)(C)C

Canonical SMILES

CC(=O)N1CCC(C2=CC=CC=C21)(C)C

ADTQ is a heterocyclic amine with a tetrahydroquinoline ring structure. It was first described in 1961 as a product of the reduction of quinoline using sodium borohydride. ADTQ and its derivatives have drawn considerable interest in recent years, especially in the field of drug discovery. They have been shown to possess a wide range of biological activities, such as antitumor, antifungal, and antiviral properties.

Physical and Chemical Properties

ADTQ is a white to yellowish powder that is soluble in organic solvents such as ethanol, methanol, and acetic acid. Its melting point is reported to be in the range of 109-111 °C. ADTQ has a molecular weight of 203.28 g/mol. It has a moderate to high logP value, indicating its lipophilic potential.

Synthesis and Characterization

ADTQ can be synthesized from quinoline using a variety of reduction reactions, including catalytic hydrogenation, reduction using sodium borohydride or lithium aluminum hydride, and reductive alkylation. In addition, ADTQ can be synthesized from other tetrahydroquinoline derivatives using reductive amination. ADTQ can be characterized using various spectroscopic techniques such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS).

Analytical Methods

ADTQ can be analyzed using various analytical methods such as high-performance liquid chromatography (HPLC), gas chromatography (GC), and MS. These methods can be used to determine ADTQ purity, identify potential impurities, and quantify ADTQ in different matrices.

Biological Properties

ADTQ has been shown to possess a wide range of biological activities. It has antitumor activity against various types of cancer cells, including prostate, breast, and pancreatic cancer cells. ADTQ also exhibits antifungal activity against Candida albicans and Cryptococcus neoformans. Furthermore, ADTQ has antiviral properties against herpes simplex virus type-1 (HSV-1) and human immunodeficiency virus (HIV).

Toxicity and Safety in Scientific Experiments

ADTQ has shown low toxicity in various animal models. It exhibits no mutagenic or genotoxic potential and does not cause significant adverse effects in vitro or in vivo. However, as with any chemical compound, it is important to handle ADTQ with care and follow proper safety precautions when working with it.

Applications in Scientific Experiments

ADTQ has numerous applications in scientific experiments. It can be used as a starting material for the synthesis of various compounds, including pharmaceuticals and agrochemicals. ADTQ and its derivatives have been shown to possess antimicrobial and antitumor activity, making them promising candidates for drug discovery. ADTQ is also used as a ligand in coordination chemistry.

Current State of Research

Research on ADTQ and its derivatives is ongoing. Recent studies have focused on the development of novel ADTQ-based drugs for the treatment of various diseases, such as cancer and fungal infections. Moreover, ADTQ is being investigated as a potential ligand in various coordination complexes with interesting catalytic properties.

Potential Implications in Various Fields of Research and Industry

ADTQ and its derivatives have the potential to impact various fields of research and industry, including drug development, agricultural chemistry, and coordination chemistry. ADTQ and its derivatives can be further modified to enhance their biological and chemical properties.

Limitations and Future Directions

Despite the promising biological and chemical properties of ADTQ, there are some limitations that need to be addressed. For instance, the low solubility of ADTQ in aqueous media limits its application in some biological assays. In addition, further research is needed to understand the mechanism of action of ADTQ and its derivatives in different biological systems. Future research should focus on developing novel ADTQ-based drugs and exploring the potential of ADTQ in coordination chemistry.

Future Directions

In addition to the potential implications discussed above, there are other future directions for ADTQ research. For instance, ADTQ and its derivatives can be used as fluorescent probes for biological imaging. Moreover, ADTQ can be modified to develop chiral catalysts with enantioselective properties. Furthermore, ADTQ-based materials can be developed for various applications, such as sensing and optoelectronics. Finally, the development of new synthetic routes for ADTQ and its derivatives can improve their scalability and economic viability.